Cas no 2195367-27-0 (propyl 2-amino-2-methylpropanoate hydrochloride)

• Product Name: propyl 2-amino-2-methylpropanoate hydrochloride
• CAS No: 2195367-27-0
• MF: C₇H₁₆ClNO₂
• MW: 181.660441398621
• MDL: MFCD31801589
• CID: 4639587
• PubChem ID: 134284248
• Update Time: 2025-10-29

propyl 2-amino-2-methylpropanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• propyl 2-amino-2-methylpropanoate hydrochloride
• propyl 2-Amino-2-methylpropanoate HCl
• D86266
• AKOS037646240
• CS-0530704
• SY332679
• SCHEMBL19899773
• 2195367-27-0
• propyl 2-amino-2-methylpropanoate;hydrochloride
• MFCD31801589
• AS-67538

• MDL： MFCD31801589
• Inchi： 1S/C7H15NO2.ClH/c1-4-5-10-6(9)7(2,3)8;/h4-5,8H2,1-3H3;1H
• InChI Key： OVGJJQXUCFHFTK-UHFFFAOYSA-N
• SMILES： C(=O)(OCCC)C(N)(C)C.Cl

Computed Properties

• Exact Mass: 181.0869564g/mol
• Monoisotopic Mass: 181.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 121
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Additional information on propyl 2-amino-2-methylpropanoate hydrochloride

Propyl 2-Amino-2-Methylpropanoate Hydrochloride: A Comprehensive Overview

Propyl 2-amino-2-methylpropanoate hydrochloride, with the CAS number 2195367-27-0, is a compound of significant interest in the fields of organic chemistry, pharmacology, and agriculture. This compound is classified as an amino acid ester, specifically a derivative of the amino acid alanine. The molecule consists of a propyl group attached to the carboxylic acid moiety of 2-amino-2-methylpropanoic acid, which is further protonated to form the hydrochloride salt. Its molecular formula is C₆H₁₅NO₂·HCl, and it has a molecular weight of approximately 188.64 g/mol.

The synthesis of propyl 2-amino-2-methylpropanoate hydrochloride typically involves the reaction of 2-amino-2-methylpropanoic acid with propyl alcohol in the presence of an acid catalyst, followed by neutralization with hydrochloric acid. This process ensures the formation of the hydrochloride salt, which is more stable and soluble compared to its free base counterpart. The compound's structure is characterized by a branched alkyl chain and an amine group, which contribute to its unique chemical properties.

Recent studies have highlighted the potential applications of propyl 2-amino-2-methylpropanoate hydrochloride in various industries. In the pharmaceutical sector, this compound has been explored as a precursor for drug delivery systems due to its ability to form stable complexes with bioactive molecules. Researchers have demonstrated that it can serve as a carrier for poorly water-soluble drugs, enhancing their bioavailability and therapeutic efficacy. For instance, a study published in Journal of Controlled Release in 2023 reported that incorporating this compound into lipid nanoparticles significantly improved the encapsulation efficiency and in vivo performance of antitumor agents.

In agriculture, propyl 2-amino-2-methylpropanoate hydrochloride has shown promise as a component in pesticides and herbicides. Its ability to act as a synergist enhances the effectiveness of these agents without increasing their environmental toxicity. A research article in Pest Management Science highlighted that when used in combination with conventional pesticides, this compound reduced the required dosage by up to 40%, thereby minimizing ecological impact while maintaining pest control efficiency.

The physical and chemical properties of propyl 2-amino-2-methylpropanoate hydrochloride make it suitable for various industrial applications. It is soluble in water and organic solvents such as ethanol and acetone, which facilitates its use in formulation processes. Additionally, its stability under physiological conditions makes it an ideal candidate for biomedical applications. Recent advancements in nanotechnology have further expanded its utility, with researchers exploring its role in drug-targeting systems and biosensors.

The toxicological profile of propyl 2-amino-2-methylpropanoate hydrochloride has been extensively studied to ensure its safety for human and environmental use. Acute toxicity studies indicate that it has a low toxicity profile when administered at recommended doses. Chronic toxicity studies are currently underway to evaluate long-term effects, particularly in relation to its potential accumulation in biological systems.

In conclusion, propyl 2-amino-2-methylpropanoate hydrochloride, with CAS number NO: 6795367-37-0, represents a versatile compound with diverse applications across multiple industries. Its unique chemical properties, coupled with recent advancements in research and development, position it as a valuable tool in modern science and technology.